2-(2-Furylmethyl)-1,3-dioxoisoindoline-5-carboxylic acid

• IUPAC Name: 2-(furan-2-ylmethyl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C14H9NO5/c16-12-10-4-3-8(14(18)19)6-11(10)13(17)15(12)7-9-2-1-5-20-9/h1-6H,7H2,(H,18,19)
• InChI Key: VALJDQQNBSEPEW-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O
• Molecular Formula: C14H9NO5
• DSSTOX Substance ID: DTXSID30358329
• Molecular Weight: 271.22 g/mol
• Solubility: >40.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 356575-75-2

Description

2-(2-Furylmethyl)-1,3-dioxoisoindoline-5-carboxylic acid (2-FMDICA) is an organic compound belonging to the class of heterocyclic compounds. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. 2-FMDICA is a versatile synthetic building block that has been used in various applications due to its unique physical and chemical properties.

Scientific Research Applications

• Polymer Synthesis and Properties : Maiti and Ray (1983) studied the synthesis and characterization of unsaturated polyamide-imides, involving a related compound. They found these polymers to be soluble in highly polar solvents and fairly thermostable, undergoing crosslinking reactions when heated, preferably in the presence of a suitable catalyst. This indicates the potential use of such compounds in the development of heat-resistant polymers (Maiti & Ray, 1983).

• Advanced Material Applications : Huh et al. (2009) synthesized a novel photo-patternable cross-linked epoxy system containing photodegradable carbonate units for deep UV lithography applications. This research highlights the use of related compounds in developing materials for specific technological applications, such as antireflective coating materials (Huh et al., 2009).

• Pharmaceutical and Medicinal Chemistry : In the context of pharmaceutical applications, Kamel et al. (2019) synthesized new diacid monomers and poly (ester-imide)s. They found that these poly (ester-imide)s displayed excellent solubility in polar aprotic solutions and exhibited better thermal stability, which is significant for developing new pharmaceutical compounds (Kamel et al., 2019).

• Chemical Synthesis and Reactivity Studies : Studies by Kouznetsov et al. (2004) on the synthesis of hexahydro oxaisoindolo[2,1-a]quinoline derivatives via Diels-Alder reactions, and research by Pevzner and Ponyaev (2020) on the alkylation of 1,3-dicarbonyl compounds, reveal insights into the chemical reactivity and potential applications of these compounds in synthetic chemistry (Kouznetsov et al., 2004), (Pevzner & Ponyaev, 2020).